Cas no 1443340-83-7 (1-(4-butylphenyl)-1-cyclopropylethanol)
1-(4-butylphenyl)-1-cyclopropylethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-butylphenyl)-1-cyclopropylethanol
-
- MDL: MFCD20526622
- Inchi: 1S/C15H22O/c1-3-4-5-12-6-8-13(9-7-12)15(2,16)14-10-11-14/h6-9,14,16H,3-5,10-11H2,1-2H3
- InChI Key: BLSYVJQTOWIMFV-UHFFFAOYSA-N
- SMILES: C(O)(C1=CC=C(CCCC)C=C1)(C1CC1)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
1-(4-butylphenyl)-1-cyclopropylethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB430166-1 g |
1-(4-n-Butylphenyl)-1-cyclopropyl ethanol |
1443340-83-7 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB430166-5 g |
1-(4-n-Butylphenyl)-1-cyclopropyl ethanol |
1443340-83-7 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB430166-1g |
1-(4-n-Butylphenyl)-1-cyclopropyl ethanol; . |
1443340-83-7 | 1g |
€1621.70 | 2025-02-27 | ||
| abcr | AB430166-5g |
1-(4-n-Butylphenyl)-1-cyclopropyl ethanol |
1443340-83-7 | 5g |
€1373.40 | 2023-09-04 |
1-(4-butylphenyl)-1-cyclopropylethanol Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-(4-butylphenyl)-1-cyclopropylethanol
Research Brief on 1-(4-butylphenyl)-1-cyclopropylethanol (CAS: 1443340-83-7): Recent Advances and Applications
1-(4-butylphenyl)-1-cyclopropylethanol (CAS: 1443340-83-7) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This tertiary alcohol, characterized by its unique cyclopropyl and butylphenyl substituents, has shown potential in various therapeutic applications, including as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a building block for drug development.
One of the key areas of interest is the compound's role in the synthesis of novel small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility as a precursor in the development of allosteric modulators for G-protein-coupled receptors (GPCRs). The study demonstrated that derivatives of 1-(4-butylphenyl)-1-cyclopropylethanol exhibited enhanced binding affinity and selectivity, paving the way for new therapeutic strategies in neurodegenerative diseases and metabolic disorders.
In addition to its pharmacological potential, recent advancements in synthetic chemistry have optimized the production of 1-(4-butylphenyl)-1-cyclopropylethanol. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improved yield and purity but also reduced environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.
Furthermore, computational studies have provided insights into the compound's molecular interactions. Density functional theory (DFT) calculations and molecular docking simulations have revealed that the cyclopropyl group contributes to the compound's conformational rigidity, enhancing its stability and interaction with biological targets. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the importance of structural optimization in drug design.
Despite these promising developments, challenges remain in translating 1-(4-butylphenyl)-1-cyclopropylethanol into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as evidenced by recent patent filings and preclinical studies.
In conclusion, 1-(4-butylphenyl)-1-cyclopropylethanol (CAS: 1443340-83-7) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and demonstrated pharmacological potential make it a valuable candidate for further exploration. Future research should focus on optimizing its properties and expanding its therapeutic applications, leveraging the latest advancements in synthetic and computational chemistry.
1443340-83-7 (1-(4-butylphenyl)-1-cyclopropylethanol) Related Products
- 33446-27-4(DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol)
- 52306-27-1(Cyclopropanol, 2-methyl-1-phenyl-, (1R,2R)-rel-)
- 5558-04-3(1-Cyclopropyl-1-phenylethanol)
- 5785-66-0(Cyclopropyl Diphenyl Carbinol)
- 71172-47-9(Benzenemethanol, a,a-dicyclopropyl-4-methyl-)
- 16145-97-4(Benzenemethanol, a-cyclopropyl-a,4-dimethyl-)
- 5689-19-0(Benzenemethanol, a,a-dicyclopropyl-)
- 52374-29-5(Cyclopropanol, 2-methyl-1-phenyl-, (1R,2S)-rel-)
- 73728-61-7(Benzenemethanol, a,4-dimethyl-a-(1-methylcyclopropyl)-)
- 71172-46-8(Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)-)